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  4. 4-Amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile
4-Amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile 4-Amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile
Brand Name: Vulcanchem
CAS No.: 445384-67-8
VCID: VC0460362
InChI: InChI=1S/C19H13ClFN3OS/c1-8-6-9(2)24-19-13(8)16-17(26-19)14(10(7-22)18(23)25-16)15-11(20)4-3-5-12(15)21/h3-6,14H,23H2,1-2H3
SMILES: CC1=CC(=NC2=C1C3=C(S2)C(C(=C(O3)N)C#N)C4=C(C=CC=C4Cl)F)C
Molecular Formula: C19H13ClFN3OS
Molecular Weight: 385.8g/mol

4-Amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile

CAS No.: 445384-67-8

Main Products

VCID: VC0460362

Molecular Formula: C19H13ClFN3OS

Molecular Weight: 385.8g/mol

4-Amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile - 445384-67-8

CAS No. 445384-67-8
Product Name 4-Amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile
Molecular Formula C19H13ClFN3OS
Molecular Weight 385.8g/mol
IUPAC Name 4-amino-6-(2-chloro-6-fluorophenyl)-11,13-dimethyl-3-oxa-8-thia-10-azatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaene-5-carbonitrile
Standard InChI InChI=1S/C19H13ClFN3OS/c1-8-6-9(2)24-19-13(8)16-17(26-19)14(10(7-22)18(23)25-16)15-11(20)4-3-5-12(15)21/h3-6,14H,23H2,1-2H3
Standard InChIKey GGVKCJNJZYDREQ-UHFFFAOYSA-N
SMILES CC1=CC(=NC2=C1C3=C(S2)C(C(=C(O3)N)C#N)C4=C(C=CC=C4Cl)F)C
Canonical SMILES CC1=CC(=NC2=C1C3=C(S2)C(C(=C(O3)N)C#N)C4=C(C=CC=C4Cl)F)C
PubChem Compound 3154886
Last Modified Nov 11 2021
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